Cas no 1500-92-1 (1,1'-(3,5-Dimethyl-1H-pyrrole-2,4-diyl)diethanone)

• Product Name: 1,1'-(3,5-Dimethyl-1H-pyrrole-2,4-diyl)diethanone
• CAS No: 1500-92-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00227067
• CID: 178941
• PubChem ID: 200285
• Update Time: 2025-07-02

1,1'-(3,5-Dimethyl-1H-pyrrole-2,4-diyl)diethanone Chemical and Physical Properties

Names and Identifiers

• 1,1'-(3,5-Dimethyl-1H-pyrrole-2,4-diyl)diethanone
• 1-(5-acetyl-2,4-dimethyl-1H-pyrrol-3-yl)ethanone
• Ethanone,1,1'-(3,5-dimethyl-1H-pyrrole-2,4-diyl)bis-
• 1-(5-Acetyl-2,4-dimethyl-1H-pyrrol-3-yl)-ethanone
• 1,1'-(3,5-dimethyl-pyrrole-2,4-diyl)-bis-ethanone
• 2,4-diacetyl-3,5-dimethyl-1H-pyrrole
• 2,4-Diacetyl-3,5-dimethyl-pyrrol
• 2,4-diacetyl-3,5-dimethylpyrrole
• 2,4-diacetyl-3,5-dimethyl-pyrrole
• AC1L440J
• BRN 0134077
• CTK5J9359
• Pyrrole, 2,4-diacetyl-3,5-dimethyl-
• SureCN8352639
• 1-(5-ethanoyl-2,4-dimethyl-1H-pyrrol-3-yl)ethanone
• Ethanone, 1,1-(3,5-dimethyl-1H-pyrrole-2,4-diyl)bis- (9CI)
• 1,1'-(3,5-dimethyl-1H-pyrrole-2,4-diyl)diethanone(SALTDATA: FREE)
• NCGC00245044-01
• MLS000525257
• QQDLJFDTROVUDP-UHFFFAOYSA-N
• SR-01000389008
• SCHEMBL8352639
• 1,1'-(3,5-Dimethyl-1H-pyrrole-2,4-diyl)bis(ethan-1-one)
• HMS2368B12
• LS-03082
• 1-(4-acetyl-3,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one
• AKOS000730721
• DTXSID50164449
• cid_200285
• SMR000122131
• SB62219
• CHEMBL1714881
• 5-21-10-00150 (Beilstein Handbook Reference)
• 1500-92-1
• BDBM56316
• CS-0315146
• MFCD00227067
• SR-01000389008-1

• MDL： MFCD00227067
• Inchi： 1S/C10H13NO2/c1-5-9(7(3)12)6(2)11-10(5)8(4)13/h11H,1-4H3
• InChI Key： QQDLJFDTROVUDP-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)NC(C(C)=O)=C1C

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 346.8±42.0 °C at 760 mmHg
• Flash Point: 167.6±34.3 °C
• PSA: 49.93
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,1'-(3,5-Dimethyl-1H-pyrrole-2,4-diyl)diethanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,1'-(3,5-Dimethyl-1H-pyrrole-2,4-diyl)diethanone

Comprehensive Guide to 1,1'-(3,5-Dimethyl-1H-pyrrole-2,4-diyl)diethanone (CAS No. 1500-92-1): Properties, Applications, and Industry Insights

1,1'-(3,5-Dimethyl-1H-pyrrole-2,4-diyl)diethanone (CAS 1500-92-1), a specialized organic compound, has garnered significant attention in pharmaceutical and materials science research due to its unique pyrrole-based structure. This diketone derivative features a central 3,5-dimethylpyrrole core flanked by two acetyl groups, creating a versatile scaffold for further chemical modifications. Its molecular formula C₁₀H₁₃NO₂ and precise structural configuration make it valuable for developing advanced heterocyclic compounds with tailored properties.

Recent studies highlight the compound's role as a key intermediate in synthesizing functional materials, particularly in organic electronics and photovoltaic applications. Researchers are exploring its potential in creating conjugated systems for organic light-emitting diodes (OLEDs), where its electron-withdrawing acetyl groups and aromatic character contribute to charge transport properties. The compound's thermal stability (typically stable up to 200°C) and solubility in common organic solvents enhance its processability for thin-film deposition techniques.

In pharmaceutical contexts, the pyrrole moiety of 1500-92-1 serves as a privileged structure for drug design, appearing in numerous bioactive molecules. Medicinal chemists utilize this building block to develop small-molecule inhibitors targeting various enzymes, with recent publications demonstrating its incorporation into kinase inhibitor scaffolds. The compound's hydrogen-bonding capacity and planar geometry facilitate specific molecular interactions critical for biological activity, while its lipophilic nature contributes to membrane permeability.

Synthetic methodologies for 1,1'-(3,5-Dimethyl-1H-pyrrole-2,4-diyl)diethanone typically involve Knorr pyrrole synthesis modifications or acylation reactions of pre-formed pyrrole derivatives. Advanced purification techniques like recrystallization from ethanol/water mixtures or chromatographic separation yield high-purity material (>98%) suitable for sensitive applications. Analytical characterization employs HPLC-MS, NMR spectroscopy (showing distinctive peaks at δ 2.1-2.3 ppm for methyl groups), and FTIR (with strong carbonyl stretches around 1700 cm^-1).

Environmental and handling considerations for CAS 1500-92-1 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment are recommended during handling. The compound demonstrates good stability under inert atmospheres but may undergo photooxidation upon prolonged UV exposure, suggesting storage in amber glass containers with desiccants.

The commercial availability of 1,1'-(3,5-Dimethyl-1H-pyrrole-2,4-diyl)diethanone has expanded significantly, with suppliers offering quantities ranging from milligram-scale for research to kilogram quantities for industrial applications. Pricing trends reflect growing demand in high-performance materials sectors, with current market analyses projecting steady growth through 2025. Researchers frequently search for "pyrrole diketone synthesis" and "1500-92-1 applications," indicating strong academic and industrial interest.

Emerging applications leverage the compound's metal-coordinating ability, particularly in developing catalysts and sensors. Recent patents describe its use in creating fluorescent probes for ion detection, where the β-diketone functionality enables selective binding. Materials scientists also investigate its incorporation into coordination polymers with tunable porosity for gas storage applications, capitalizing on the rigid pyrrole core's structural predictability.

Quality control protocols for CAS 1500-92-1 emphasize spectroscopic purity verification and residual solvent analysis, particularly for pharmaceutical-grade material. Regulatory documentation typically includes certificates of analysis detailing HPLC purity, melting point range (reported 148-151°C), and heavy metal content. Storage recommendations specify 2-8°C for long-term preservation, though the compound remains stable at room temperature for several months when properly sealed.

Future research directions focus on expanding the compound's utility in green chemistry applications, including biocatalytic derivatization and solvent-free reaction conditions. The scientific community continues to explore its potential in multicomponent reactions for generating molecular diversity, while computational studies model its electronic properties to predict novel applications in optoelectronic devices.